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Compound of Interest

2-(3-Bromophenyl)isothiazolidine
1,1-dioxide

cat. No.: B1282008

Compound Name:

An In-depth Technical Guide to 2-(3-bromophenyl)isothiazolidine 1,1-dioxide (CAS 71703-
15-6)

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of 2-(3-bromophenyl)isothiazolidine
1,1-dioxide, a molecule of interest in neurodegenerative disease research. This document
consolidates key data, experimental protocols, and mechanistic insights to support ongoing
research and development efforts.

Chemical Identity and Properties

2-(3-bromophenyl)isothiazolidine 1,1-dioxide is a synthetic compound that has been
investigated for its potential therapeutic effects. Its fundamental properties are summarized
below.
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Property Value

CAS Number 71703-15-6

Molecular Formula CoH10BrNO:2S

Molecular Weight 276.15 g/mol

IUPAC Name 2-(3-bromophenyl)isothiazolidine 1,1-dioxide
Canonical SMILES C1CS(=0)(=0O)N1C2=CC=CC(=C2)Br
Physical Description Solid

Synthesis and Purification

The synthesis of 2-(3-bromophenyl)isothiazolidine 1,1-dioxide involves a multi-step process.
The following is a representative experimental protocol adapted from documented synthetic
routes.

Experimental Protocol: Synthesis

Materials:

3-Bromoaniline

3-Chloropropanesulfonyl chloride

Triethylamine

Dichloromethane (DCM)

Sodium hydroxide (NaOH)

Standard laboratory glassware and purification equipment (e.g., column chromatography)
Procedure:

o Step 1: Sulfonamide Formation: 3-Bromoaniline is reacted with 3-chloropropanesulfonyl
chloride in the presence of a base like triethylamine in an inert solvent such as
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dichloromethane. This reaction forms the intermediate N-(3-bromophenyl)-3-chloropropane-
1-sulfonamide.

Step 2: Intramolecular Cyclization: The intermediate from Step 1 is then treated with a base,
typically sodium hydroxide, to facilitate an intramolecular cyclization reaction. This step forms
the isothiazolidine 1,1-dioxide ring, yielding the final product, 2-(3-
bromophenyl)isothiazolidine 1,1-dioxide.

Step 3: Purification: The crude product is purified using standard techniques such as
recrystallization or column chromatography to obtain the pure compound.
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Synthesis Workflow

Start Materials:
3-Bromoaniline
3-Chloropropanesulfonyl chloride

Step 1: Sulfonamide Formation
Solvent: Dichloromethane
Base: Triethylamine

l

Intermediate:
N-(3-bromophenyl)-3-chloropropane-1-sulfonamide

l

Step 2: Intramolecular Cyclization
Base: Sodium Hydroxide

l

Crude Product:
2-(3-bromophenyl)isothiazolidine 1,1-dioxide

l

Step 3: Purification
(Column Chromatography)

Pure Compound

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-(3-bromophenyl)isothiazolidine 1,1-dioxide.
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Biological Activity and Mechanism of Action

Research has indicated that 2-(3-bromophenyl)isothiazolidine 1,1-dioxide may act as a
modulator of cellular stress responses, particularly those involving heat shock proteins. Its
mechanism is thought to be relevant to neurodegenerative diseases where protein misfolding
and aggregation are key pathological features.

Proposed Mechanism of Action

The compound is hypothesized to interact with the heat shock protein 90 (Hsp90) chaperone
machinery. Hsp90 is a crucial protein involved in the folding, stability, and degradation of a wide
range of "client" proteins. In many neurodegenerative diseases, such as Alzheimer's disease,
the accumulation of misfolded proteins like amyloid-beta (AB) and tau is a central event.

By modulating Hsp90 activity, 2-(3-bromophenyl)isothiazolidine 1,1-dioxide may promote
the degradation of these aggregation-prone proteins. This action is thought to involve the
activation of Heat Shock Factor 1 (HSF1), a master transcriptional regulator of the heat shock
response, leading to the increased expression of cytoprotective chaperones like Hsp70.
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Proposed Signaling Pathway
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Western Blot Workflow for Hsp70 Induction
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 To cite this document: BenchChem. [2-(3-bromophenyl)isothiazolidine 1,1-dioxide CAS
number 71703-15-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282008#2-3-bromophenyl-isothiazolidine-1-1-
dioxide-cas-number-71703-15-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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